N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C20H18N4/c1-15-12-19(21-13-16-8-4-2-5-9-16)24-20(23-15)18(14-22-24)17-10-6-3-7-11-17/h2-12,14,21H,13H2,1H3
• InChI Key: IMBYBEIFZUYXOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1)NCC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H18N4
• Molecular Weight: 314.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have been studied for their diverse biological activities.

Scientific Research Applications

Crystal Structure and Anticancer Activity

• Synthesis and Analysis : This compound has been synthesized through chlorination and aminization processes. Its structure was confirmed using various techniques including X-ray diffraction, indicating its potential for detailed structural studies (Lu Jiu-fu et al., 2015).
• Anticancer Properties : It exhibits moderate anticancer activity, highlighting its potential use in oncological research (Lu Jiu-fu et al., 2015).

Chemical Synthesis Techniques

• Regioselective Synthesis : Studies focus on the regioselective synthesis of derivatives of pyrazolo[1,5-a]pyrimidine, showcasing advanced chemical synthesis techniques (Drev, Miha et al., 2014).

Structural Modifications and Pharmaceutical Potential

• Modification for Anti-Inflammatory Properties : Structural modifications of pyrazolo[1,5-a]pyrimidine derivatives have been explored to enhance anti-inflammatory properties. These studies provide insights into the pharmaceutical applications of these compounds (Auzzi, G. et al., 1983).

Development of Novel Therapeutic Agents

• Phosphodiesterase Inhibitors : Derivatives of pyrazolo[1,5-a]pyrimidine have been identified as specific inhibitors of phosphodiesterase, which has implications for the development of new therapeutic agents (Dumaitre, B. et al., 1996).

Advanced Synthesis and Analytical Techniques

• Solvent-Free Synthesis : Innovative solvent-free synthesis methods have been developed for these compounds, which is crucial for environmentally friendly chemical processes (Quiroga, J. et al., 2009).

Applications in Molecular Modeling

• Molecular Modeling in Drug Design : Studies have used molecular modeling to understand the affinity and selectivity of pyrazolo[1,5-a]pyrimidine derivatives for different receptors, which is important in drug design (Squarcialupi, L. et al., 2014).

Mechanism of Action

Target of Action

Similar pyrazolo[1,5-a]pyrimidine derivatives have been reported to inhibit egfr/stat3, which are key proteins involved in cell growth and survival .

Mode of Action

It’s suggested that similar compounds arrest cancer cell growth by inhibiting egfr/stat3 . This inhibition likely disrupts the normal signaling pathways in the cell, leading to changes in cell growth and survival.

Biochemical Pathways

The inhibition of egfr/stat3 suggests that it may affect pathways related to cell growth and survival .

Result of Action

Similar compounds have been reported to have significant anticancer potential, suggesting that they may lead to the arrest of cancer cell growth .